CI Vat Green 1 CAS number 128-58-5
CI Vat Green 1 CAS number 128-58-5
An In-depth Technical Guide to CI Vat Green 1 (CAS 128-58-5)
Introduction
CI Vat Green 1, with CAS Number 128-58-5, is a synthetic organic compound belonging to the violanthrone (B7798473) class of vat dyes.[1][2] Also known by names such as Jade Green FCF, Vat Brilliant Green FFB, and 16,17-dimethoxyviolanthrone, it is a brilliant green pigment widely utilized in the textile industry.[1][3][4] Its primary application is the dyeing and printing of cellulosic fibers like cotton and polyester/cotton blends, where it is valued for its high color fastness to light, washing, and rubbing.[3][5][6] The compound is insoluble in water and most common organic solvents, necessitating a "vatting" process to enable its application to fibers.[1][7] This process involves a chemical reduction to a water-soluble leuco form, which has an affinity for the fiber, followed by oxidation to regenerate the insoluble parent dye, trapping it within the fiber matrix.[8][9]
Chemical and Physical Properties
CI Vat Green 1 is characterized as a variegated dark green powder in its solid form.[1][10] It is stable under normal conditions but is incompatible with strong oxidizing agents.[3][10][11] Upon heating to decomposition, it can emit acrid smoke and fumes.[2]
Table 1: Physicochemical Properties of CI Vat Green 1
| Property | Value | Source(s) |
|---|---|---|
| CAS Number | 128-58-5 | [1][2][4] |
| C.I. Number | 59825 | [1][4] |
| Molecular Formula | C₃₆H₂₀O₄ | [1][2][3] |
| Molecular Weight | 516.54 g/mol | [1][2][3] |
| Exact Mass | 516.13615911 Da | [2] |
| Appearance | Variegated dark green powder / solid | [1][2][3] |
| Density (estimate) | 1.1534 - 1.455 g/cm³ | [3][10][11] |
| Boiling Point (estimate) | 521.39°C | [3][10] |
| LogP (estimate) | 8.17720 | [11] |
| Elemental Analysis | C: 83.71%, H: 3.90%, O: 12.39% | [12] |
| Solubility | Insoluble in water, ethanol, chloroform, toluene. Slightly soluble in acetone, 2-chlorophenol, nitrobenzene, and hot pyridine. Soluble in hot 1,2,3,4-tetrahydronaphthalene. |[1][3][7][10] |
Synthesis
The industrial synthesis of CI Vat Green 1 is a multi-step process that often starts from benzanthrone (B145504).[1][7] A common pathway involves the oxidative condensation of benzanthrone, followed by reduction and subsequent methylation.[13][14] Several manufacturing methods have been described:
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From Benzanthrone: Benzanthrone is oxidized in sulfuric acid with manganese dioxide, followed by condensation with a potassium hydroxide (B78521)/ethanol solution, and then methylation.[1][3][10]
-
From 16,17-Dihydroxyviolanthrone: The direct methylation of 16,17-Dihydroxyviolanthrone.[1][3][7][10] This precursor can be synthesized by the potash fusion of benzanthrone to yield violanthrone, which is then oxidized and reduced.[13]
-
From 2-Methoxy-7H-benzo[de]anthracen-7-one: Alkali fusion with potassium hydroxide.[1][3][7][10]
-
From Dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione: The oxidation products are methylated in nitrobenzene.[1][3][7][10]
A generalized workflow for a common industrial synthesis route is depicted below.
Application and Dyeing Mechanism
CI Vat Green 1 is primarily used for dyeing cotton and polyester/cotton blended fabrics.[3][15] The application relies on the principle of vat dyeing, which exploits the different solubilities of the dye's oxidized and reduced forms.[6][9]
-
Reduction (Vatting): The water-insoluble Vat Green 1 pigment is converted into its water-soluble leuco form. This is achieved by reduction in a heated alkaline bath, typically using sodium hydrosulfite (Na₂S₂O₄) and sodium hydroxide (NaOH).[6][9] The soluble leuco form is blue.[1][4][8]
-
Absorption: The cellulosic fibers are immersed in the vatting solution. The planar structure of the soluble leuco dye molecule gives it a high affinity (substantivity) for the cellulose (B213188) polymer chains, allowing it to be absorbed into the fiber.[8][9]
-
Oxidation: After absorption, the fabric is removed from the dye bath and exposed to an oxidizing agent. This can be atmospheric oxygen or a chemical oxidant like hydrogen peroxide (H₂O₂).[9][16] Oxidation converts the soluble blue leuco dye back into the original brilliant green, insoluble pigment.[1] This regeneration traps the dye molecules securely within the fiber structure, resulting in excellent color fastness.[6]
The chemical transformations during the vat dyeing process are illustrated in the following diagram.
Toxicological Information
Toxicological data for CI Vat Green 1 indicates it may cause irritation to the eyes, skin, and respiratory tract.[17] While comprehensive data is limited, acute toxicity studies have been performed.[2][17]
Table 2: Toxicological Data for CI Vat Green 1
| Test | Organism | Result | Source(s) |
|---|---|---|---|
| IP LD₅₀ (Intraperitoneal) | Rat | 2600 mg/kg | [2] |
| TL₅₀ (96 hr) | Fathead Minnow (Pimephales promelas) | > 180 mg/L | [2] |
| IC₅₀ (Respiration Rate Inhibition) | Activated Sludge | > 100 mg/L | [2] |
| Acute Toxicity (24 hr LC₅₀) | Earthworm (Lumbricus terrestris) | 0.3 mg/L (without additives)0.137 mg/L (with additives) | [18] |
| GHS Hazard Statements | Human | H319: Causes serious eye irritation (in 59.1% of notifications). | [2] |
| General Hazards | Human | May be harmful by inhalation, ingestion, or skin absorption. |[17] |
Experimental Protocols
Synthesis of 16,17-Dihydroxyviolanthrone via Demethylation
This protocol describes the demethylation of CI Vat Green 1 (16,17-dimethoxyviolanthrone) to its dihydroxy precursor, a key intermediate in some synthetic routes.[14]
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Dispersion: Add 8.03 g (15.5 mmol) of CI Vat Green 1 to 100 mL of dichloromethane (B109758) in a 250 mL round-bottom flask. Stir at room temperature for 1 hour to ensure full dispersion.
-
Reagent Addition: Cool the flask in an ice-water bath. While stirring, slowly add 7.80 g (31 mmol) of boron tribromide (BBr₃).
-
Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 8 hours. Following this, heat the reaction to reflux for an additional 8 hours.
-
Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.
-
Hydrolysis: Cool the reaction mixture to room temperature. Carefully pour the viscous slurry into 500 mL of a ~2 mol/L hydrochloric acid (HCl) solution. Stir vigorously with a mechanical stirrer for 30 minutes to hydrolyze the mixture.
-
Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with water.
-
Drying: Dry the filter cake to yield crude 16,17-dihydroxyviolanthrone. The reported yield for this procedure is approximately 94% (7.16 g).[14]
Application of CI Vat Green 1 to Cellulosic Fabric
This protocol provides a general laboratory procedure for dyeing cotton fabric with CI Vat Green 1, adapted from optimized parameters found in research literature.[16]
-
Dye Bath Preparation: Prepare a dye bath with the desired concentration of CI Vat Green 1 (e.g., 20 g/L for deep shades).[4][8]
-
Vatting (Reduction):
-
Heat the dye bath to the reduction temperature, typically 50-60°C.[8]
-
Add sodium hydroxide (NaOH) to achieve a pH of approximately 11.[16]
-
Add the reducing agent, sodium hydrosulfite (NaHSO₃ or Na₂S₂O₄), in the required concentration.
-
Stir the solution for 10-15 minutes until the color changes from green to blue, indicating the formation of the soluble leuco dye.[8]
-
-
Dyeing:
-
Rinsing: Remove the fabric from the dye bath and rinse with cold water to remove excess, unabsorbed leuco dye.
-
Oxidation:
-
Expose the fabric to air (air oxidation) or immerse it in a dilute solution of an oxidizing agent, such as hydrogen peroxide (H₂O₂), at a slightly elevated temperature.[16]
-
Continue oxidation until the fabric's color fully develops from blue back to the characteristic brilliant green.
-
-
Soaping and Final Rinse:
-
Wash the dyed fabric in a hot soap solution (soaping) to remove any surface dye particles and improve wash fastness.
-
Rinse the fabric thoroughly with hot and then cold water.
-
Dry the finished fabric.
-
Spectral Information
References
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- 14. CN103804163A - Method for preparing 16,17-dialkoxyviolanthrone derivatives - Google Patents [patents.google.com]
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